Cas no 79219-21-9 (1-(4-Butylphenyl)propan-1-one)

• Product Name: 1-(4-Butylphenyl)propan-1-one
• CAS No: 79219-21-9
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD09971929
• CID: 554621
• PubChem ID: 13096412
• Update Time: 2025-10-19

1-(4-Butylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-butylphenyl)-
• 4’-N-BUTYLPROPIOPHENONE
• 4-n-butylpropiophenone
• 4'-Butylpropiophenone
• Propiophenone,4'-butyl- (6CI)
• 1-(4-butyl-phenyl)-propan-1-one
• 79219-21-9
• AKOS000200239
• CS-0213415
• VS-14334
• 1-(4-butylphenyl)propan-1-one
• SCHEMBL10031544
• 1-(4-butylphenyl)-1-propanone
• MFCD09971929
• 1-(4-Butylphenyl)propan-1-one

• MDL： MFCD09971929
• Inchi： 1S/C13H18O/c1-3-5-6-11-7-9-12(10-8-11)13(14)4-2/h7-10H,3-6H2,1-2H3
• InChI Key： HLYLZPUXULIVQP-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Butylphenyl)propan-1-one

Comprehensive Overview of 1-Propanone,1-(4-butylphenyl)- (CAS No. 79219-21-9)

1-Propanone,1-(4-butylphenyl)- (CAS No. 79219-21-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique molecular structure, this compound features a butylphenyl group attached to a propanone backbone, making it a valuable intermediate in various synthesis processes. Researchers and manufacturers are increasingly interested in its applications due to its potential in creating high-performance materials and bioactive molecules.

The chemical properties of 1-Propanone,1-(4-butylphenyl)- are characterized by its moderate solubility in organic solvents and stability under standard conditions. Its molecular formula, C₁₃H₁₈O, indicates a balanced hydrophobic-hydrophilic profile, which is crucial for its role in formulations requiring controlled release or targeted delivery. Recent studies highlight its utility in the development of advanced polymer composites and pharmaceutical intermediates, aligning with the growing demand for sustainable and efficient chemical solutions.

One of the most compelling aspects of 1-Propanone,1-(4-butylphenyl)- is its versatility in industrial applications. For instance, it serves as a key precursor in the synthesis of liquid crystal materials, which are essential for display technologies in electronics. Additionally, its role in the production of flavor and fragrance compounds has made it a staple in the cosmetics and food industries. As sustainability becomes a global priority, researchers are exploring greener synthesis routes for this compound to minimize environmental impact.

Market trends indicate a rising demand for 1-Propanone,1-(4-butylphenyl)-, particularly in regions with robust pharmaceutical and specialty chemical sectors. Companies are investing in scalable production methods to meet the needs of diverse industries, from agrochemicals to advanced materials. Furthermore, the compound's compatibility with green chemistry principles positions it as a candidate for future innovations in eco-friendly manufacturing processes.

In the context of SEO optimization, users frequently search for terms like "1-Propanone,1-(4-butylphenyl)- uses" and "CAS 79219-21-9 suppliers," reflecting the compound's commercial relevance. Addressing these queries, this article emphasizes the compound's multifaceted applications and market potential. By integrating long-tail keywords such as "butylphenyl propanone synthesis" and "79219-21-9 chemical properties," the content enhances visibility while maintaining technical accuracy.

From a research and development perspective, 1-Propanone,1-(4-butylphenyl)- continues to inspire innovation. Its structural adaptability allows for modifications that can yield novel compounds with enhanced functionalities. For example, recent patents highlight its use in photovoltaic materials, underscoring its potential in renewable energy technologies. As industries evolve, this compound is poised to play a pivotal role in addressing challenges related to energy efficiency and material performance.

Safety and regulatory compliance are paramount when handling 1-Propanone,1-(4-butylphenyl)-. While it is not classified as a hazardous substance, proper storage and handling protocols should be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines for its use, emphasizing the importance of risk assessment and personal protective equipment (PPE) in industrial settings.

In conclusion, 1-Propanone,1-(4-butylphenyl)- (CAS No. 79219-21-9) stands out as a versatile and valuable chemical intermediate. Its applications span multiple industries, from electronics to pharmaceuticals, driven by its unique properties and adaptability. As the demand for sustainable and high-performance chemicals grows, this compound is likely to remain at the forefront of innovation. By staying informed about its latest developments and market trends, stakeholders can leverage its potential to achieve cutting-edge solutions.